![molecular formula C17H19NO5 B5687957 N-(3,4-dimethoxyphenyl)-3,4-dimethoxybenzamide](/img/structure/B5687957.png)
N-(3,4-dimethoxyphenyl)-3,4-dimethoxybenzamide
Overview
Description
N-(3,4-dimethoxyphenyl)-3,4-dimethoxybenzamide, commonly known as DDB, is a synthetic compound that has been widely used in scientific research. DDB is a derivative of the naturally occurring compound, harmaline, and has been found to have a variety of biochemical and physiological effects. In
Scientific Research Applications
Anticancer Properties
N-(3,4-dimethoxyphenyl)-3,4-dimethoxybenzamide derivatives have been synthesized and evaluated for their anticancer and antimicrobial activities. Some of these derivatives exhibited significant cytotoxicity against human tumor cell lines, suggesting potential utility as anticancer agents. Notably, compound 12, bearing two chlorine atoms, was the most potent analogue against A549 cells, while compound 24 showed remarkable cell growth inhibition against MCF-7 and HeLa cells. These synthesized compounds, however, did not demonstrate substantial antibacterial and antifungal activities (Karaaslan et al., 2019).
Carbonic Anhydrase Inhibition
Novel bromophenols, including (2-Bromo-3,4-dimethoxyphenyl)(3,4-dimethoxyphenyl)methanone (10) and its derivatives, were synthesized and their inhibition of human cytosolic carbonic anhydrase II (hCA II) was investigated. The compounds showed varying degrees of inhibitory capacities, indicating their potential as leads for developing novel carbonic anhydrase inhibitors, which are valuable for treating conditions like glaucoma, epilepsy, gastric and duodenal ulcers, neurological disorders, or osteoporosis (Balaydın et al., 2012).
Gastrointestinal Prokinetic and Antiemetic Activities
A series of novel N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives were synthesized and evaluated for their pharmacological activities. Among them, one derivative exhibited a well-balanced profile of gastrointestinal prokinetic and antiemetic activities, suggesting its utility as a new type of gastrointestinal prokinetic agent (Sakaguchi et al., 1992).
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-3,4-dimethoxybenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO5/c1-20-13-7-5-11(9-15(13)22-3)17(19)18-12-6-8-14(21-2)16(10-12)23-4/h5-10H,1-4H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYWWTTXHQDQGAX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)OC)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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